2,6-Dichloro-4-iodobenzonitrile

• Molecular Formula: C7H2Cl2IN
• Molecular Weight: 297.90 g/mol
• IUPAC Name: 2,6-dichloro-4-iodobenzonitrile
• InChI: InChI=1S/C7H2Cl2IN/c8-6-1-4(10)2-7(9)5(6)3-11/h1-2H
• InChI Key: OZURHTMOQDPNMO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)C#N)Cl)I

Description

2,6-Dichloro-4-iodobenzonitrile is a useful research compound. Its molecular formula is C7H2Cl2IN and its molecular weight is 297.90 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-amino-2,6-dichlorobenzonitrile (1.65 g, 8.82 mmol) was stirred in 7.5 mL of 12M HCl solution. The reaction mixture was cooled with ice-bath. Sodium nitrite (0.6 g, 8.82 mmol) dissolved in 6 mL of water was added drop-wise to the flask under cold condition, followed by the drop-wise addition of cold potassium iodide (5.86 g, 35.3 mmol) solution in water (12 mL). The mixture was allowed to stir at RT for a day. After the completion of the reaction, the mixture was extracted with ethyl acetate, washed with 10% Na2SO3 solution and brine. The organic layer was dried over anhydrous Na2SO4 and evaporated. The solid obtained was washed with heptane-ethyl acetate mixture (5:1) and dried under vacuum. Yield 1.09 g. 1H NMR (400 MHz; d6-DMSO): δ 6.71 (s, 1H), 6.81 (s, 1H).